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Compound of Interest

Compound Name: FXIa-IN-13

Cat. No.: B15137552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of FXIa-IN-13, a potent and

selective inhibitor of Factor XIa (FXIa), for its use as a tool compound in coagulation research.

This document includes key quantitative data, detailed experimental protocols, and

visualizations to facilitate its application in the laboratory.

FXIa-IN-13 is a valuable research tool for investigating the role of the intrinsic pathway of

coagulation in thrombosis and hemostasis. Its high potency and selectivity make it suitable for

a range of in vitro and in vivo studies aimed at understanding the therapeutic potential of

targeting FXIa.

Data Presentation
The following tables summarize the key in vitro and in vivo properties of FXIa-IN-13, a potent

FXIa inhibitor referred to in the literature as "compound 13".[1][2][3]

Table 1: In Vitro Potency and Selectivity of FXIa-IN-13
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Target Enzyme Ki (nM) IC50 (nM) Selectivity vs. FXIa

Human FXIa 0.04 1.0 -

Human Plasma

Kallikrein
7 - ~175-fold

Other Serine

Proteases

Data not available, but

described as highly

selective.

Table 2: In Vitro and In Vivo Anticoagulant Activity of FXIa-IN-13

Assay Species Parameter Value

Activated Partial

Thromboplastin Time

(aPTT)

Human EC2x 1.0 µM

Rabbit ECAT

Thrombosis Model
Rabbit EC50 0.53 µM

Table 3: Pharmacokinetic Profile of FXIa-IN-13

Species Half-life (t1/2)

Various (including rabbit) ~1-2 hours

Signaling Pathways and Experimental Workflows
Coagulation Cascade and Inhibition by FXIa-IN-13
The coagulation cascade is a series of enzymatic reactions leading to the formation of a fibrin

clot. Factor XIa plays a crucial role in the intrinsic pathway, amplifying thrombin generation.

FXIa-IN-13 directly inhibits the enzymatic activity of FXIa, thereby blocking this amplification

loop.
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Caption: The coagulation cascade highlighting FXIa inhibition.

Experimental Workflow for Evaluating FXIa-IN-13
A typical workflow for characterizing a novel FXIa inhibitor like FXIa-IN-13 involves a series of

in vitro and in vivo experiments to determine its potency, selectivity, and efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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